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Compound of Interest

tert-Butyl (2-morpholino-2-
Compound Name:
oxoethyl)carbamate

Cat. No.: B056099

Technical Guide: tert-Butyl methyl(2-
oxoethyl)carbamate

CAS Number: 123387-72-4

Abstract: This technical guide provides a comprehensive overview of tert-Butyl methyl(2-
oxoethyl)carbamate, a key intermediate in organic and medicinal chemistry. The document
details the compound's physicochemical properties, provides a thorough experimental protocol
for its synthesis, and discusses its significant applications, particularly in the development of
enzyme inhibitors. Safety and handling protocols are also outlined. This guide is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Introduction

tert-Butyl methyl(2-oxoethyl)carbamate, also known by its synonym N-Boc-
(methylamino)acetaldehyde, is a valuable bifunctional molecule utilized as a building block in
complex organic synthesis. Its structure incorporates a reactive aldehyde group and a tert-
butoxycarbonyl (Boc) protected secondary amine. This arrangement allows for selective
chemical transformations, making it a crucial component in the synthesis of various
pharmaceutical agents and research compounds.
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Notably, this compound, identified by CAS number 123387-72-4, is a key reactant in the
preparation of benzo[d]imidazole inhibitors targeting Coactivator-associated Arginine
Methyltransferase 1 (CARM1), an enzyme implicated in several human cancers.[1][2] The
ability to introduce a protected N-methylglycinal motif makes it particularly useful for
constructing specific pharmacophores.

Note on Nomenclature:The CAS number 123387-72-4 is unequivocally linked in chemical
databases to "tert-Butyl methyl(2-oxoethyl)carbamate" and its synonym "N-Boc-
(methylamino)acetaldehyde”. This guide will focus on the technical data associated with this
specific molecule.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of tert-Butyl methyl(2-
oxoethyl)carbamate is provided below. This data is essential for its handling, characterization,
and use in chemical reactions.

Property Value Reference(s)
Molecular Formula CsH1sNOs3 [3114]
Molecular Weight 173.21 g/mol [4]
Appearance ?olérless to light yellow clear e
liquid

Boiling Point 218.2 £ 19.0 °C (Predicted) [11[5]

Density 1.026 g/mL [1][5]
Refractive Index 1.440 [1][5]

Slightly miscible with water.
Solubility Soluble in common organic [1]

solvents like dichloromethane.

Inert atmosphere, Store in
Storage Temperature [11[5]
freezer, under -20°C

Mass Spectrum (GC-MS) m/z 174 (M+1) [1]
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Experimental Protocols
Synthesis of tert-Butyl methyl(2-oxoethyl)carbamate

This protocol details the synthesis of tert-Butyl methyl(2-oxoethyl)carbamate from 2-(N-Boc-
methylamino)ethanol via oxidation with Dess-Martin periodontane.[1]

Materials:

e 2-(N-Boc-methylamino)ethanol

o Dess-Martin periodontane (DMP)

e Dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Saturated aqueous sodium thiosulfate (Na2S20s3) solution
e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask

e Magnetic stirrer

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 2-(N-Boc-methylamino)ethanol (1.0 eq,
e.g., 8.8 g, 50 mmol) in dichloromethane. Cool the solution to 0 °C using an ice bath.

o Oxidation: While stirring, add Dess-Martin periodontane (1.04 eq, e.g., 22 g, 52 mmol) to the
solution in portions.
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Reaction Progression: Allow the reaction mixture to warm to room temperature naturally and
continue stirring for 3 hours. Monitor the reaction progress by a suitable method (e.g., TLC).

Quenching: Upon completion, add saturated aqueous sodium bicarbonate solution followed
by saturated aqueous sodium thiosulfate solution to the reaction mixture. Stir vigorously for
30 minutes to quench the excess DMP.

Work-up: Transfer the mixture to a separatory funnel. Separate the organic phase. Wash the
organic layer with saturated sodium bicarbonate solution.

Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

Product: The resulting product is tert-Butyl methyl(2-oxoethyl)carbamate, which can be
obtained in quantitative yield.[1] The product can be analyzed by GC-MS to confirm its
identity (expected m/z 174 [M+1]).[1]
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Synthesis Workflow for tert-Butyl methyl(2-oxoethyl)carbamate
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2-(N-Boc-methylamino)ethanol
in Dichloromethane

Oxidizing Agent

Oxidation

Add Dess-Martin Periodontane (DMP)
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and Na2S20s solutions

i
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:
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'
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:
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Final Rroduct

tert-Butyl methyl(2-oxoethyl)carbamate
(N-Boc-(methylamino)acetaldehyde)
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Synthesis of tert-Butyl methyl(2-oxoethyl)carbamate.
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Applications in Drug Development
Intermediate in the Synthesis of CARM1 Inhibitors

A primary application of tert-Butyl methyl(2-oxoethyl)carbamate is its role as a precursor in the
synthesis of selective, small-molecule inhibitors of Coactivator-associated Arginine
Methyltransferase 1 (CARM1).[2] CARM1 is an enzyme that plays a crucial role in various
cellular processes, including transcriptional regulation, and its overexpression is linked to
several cancers, such as breast and prostate cancer.[2]

The aldehyde functionality of N-Boc-(methylamino)acetaldehyde is utilized in condensation
reactions with other intermediates to construct the core scaffold of these inhibitors. The Boc-
protecting group allows for the controlled, stepwise assembly of the final molecule, being
removed in a later synthetic step to reveal the secondary amine.

The Role of CARM1 in Cancer Signhaling

CARML1 is a protein arginine methyltransferase (PRMT) that methylates both histone and non-
histone proteins, thereby regulating gene expression.[2] In many cancers, CARML1 acts as a
transcriptional coactivator for oncogenic pathways. By methylating key proteins, it can enhance
the expression of genes that promote cell proliferation, survival, and metastasis. Therefore,
inhibiting the activity of CARML is a promising therapeutic strategy for cancer treatment. The
development of potent and selective CARML inhibitors, facilitated by reagents like tert-Butyl
methyl(2-oxoethyl)carbamate, is an active area of research in oncology.[6]
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Role of CARML1 in Cancer and its Inhibition
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tert-Butyl methyl(2-oxoethyl)carbamate
(CAS 123387-72-4)
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CARM1 signaling pathway and point of inhibition.
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Safety and Handling

tert-Butyl methyl(2-oxoethyl)carbamate should be handled by trained professionals in a well-
ventilated area, following standard laboratory safety procedures.

o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant
gloves, and safety goggles with side-shields.

+ Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use
non-sparking tools and prevent fire caused by electrostatic discharge.[5]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. For long-
term storage, it is recommended to keep it in a freezer at -20°C under an inert atmosphere.

[1]5]

o First Aid Measures:

(¢]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

[¢]

In case of Skin Contact: Wash off with plenty of water.

o

In case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

If Swallowed: Rinse mouth. Get medical attention if you feel unwell.

o

Conclusion

tert-Butyl methyl(2-oxoethyl)carbamate (CAS 123387-72-4) is a versatile and important building
block in modern organic synthesis. Its utility is particularly highlighted in the field of medicinal
chemistry for the creation of targeted therapeutics, such as CARML1 inhibitors. This guide
provides essential technical information to support its safe and effective use in research and
development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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